Cas no 1229311-61-8 (1-(TRIFLUOROMETHYL)CYCLOPROPANECARBALDEHYDE)

1-(TRIFLUOROMETHYL)CYCLOPROPANECARBALDEHYDE structure
1229311-61-8 structure
Product Name:1-(TRIFLUOROMETHYL)CYCLOPROPANECARBALDEHYDE
CAS No:1229311-61-8
MF:C5H5F3O
MW:138.087812185287
CID:1006885
PubChem ID:57445186
Update Time:2025-04-20

1-(TRIFLUOROMETHYL)CYCLOPROPANECARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

    • 1-(TRIFLUOROMETHYL)CYCLOPROPANECARBALDEHYDE
    • 1-(Trifluoromethyl)cyclopropanecarbaldehyde, AldrichCPR
    • DTXSID701254584
    • MFCD18250268
    • SCHEMBL568854
    • DA-47012
    • Z1255382261
    • 1229311-61-8
    • AB72660
    • Cyclopropanecarboxaldehyde, 1-(trifluoromethyl)-
    • 1-(TRIFLUOROMETHYL)CYCLOPROPANE-1-CARBALDEHYDE
    • EN300-1165827
    • 1-(Trifluoromethyl)cyclopropanecarboxaldehyde
    • MDL: MFCD18250268
    • Inchi: 1S/C5H5F3O/c6-5(7,8)4(3-9)1-2-4/h3H,1-2H2
    • InChI Key: QUWHGSSMZMPEGW-UHFFFAOYSA-N
    • SMILES: FC(C1(C=O)CC1)(F)F

Computed Properties

  • Exact Mass: 138.029
  • Monoisotopic Mass: 138.029
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.512±0.06 g/cm3(Predicted)
  • Boiling Point: 76.0±35.0 °C(Predicted)

1-(TRIFLUOROMETHYL)CYCLOPROPANECARBALDEHYDE Pricemore >>

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